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Compound of Interest

Compound Name: ZINC4497834

Cat. No.: B15566663

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Disposal Information

This document provides comprehensive guidance on the proper disposal procedures for
ZINC4497834, identified as Zinc 10,10-dimethylundecanoate. Adherence to these protocols is
crucial for ensuring laboratory safety and environmental compliance. The following procedures
are based on general safety data for zinc compounds and organozinc substances in the
absence of a specific Safety Data Sheet (SDS) for this compound.

Immediate Safety and Handling Precautions

Before handling ZINC4497834, it is imperative to be equipped with the appropriate personal
protective equipment (PPE) and to be aware of emergency procedures.

Personal Protective Equipment (PPE):

e Gloves: Wear nitrile rubber gloves.

» Eye Protection: Chemical safety goggles are required.
e Lab Coat: A fully buttoned lab coat must be worn.

Ventilation:
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e Itis highly recommended to handle ZINC4497834 within a certified laboratory chemical fume
hood to minimize the risk of inhalation.

Spill Management:

 In the event of a spill, use appropriate tools to carefully collect the solid material into a
designated waste disposal container.

e Ensure that any residual material and rinsate are also contained and not allowed to enter
drains.

e The collected spill waste must be treated as hazardous waste and disposed of according to
the procedures outlined below.

¢ Report any exposure to your supervisor or principal investigator immediately.

Quantitative Data Summary

The following table summarizes key safety and physical data for zinc and its compounds.
Specific data for ZINC4497834 is not available; therefore, this information should be used as a

general guideline.
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Property Value Source
Zinc (General)

Melting Point 420 °C

Boiling Point 907 °C

Density 7.133 g/cm3 at 25 °C

Zinc Oxide

Oral LD50 (Rat)

> 5000 mg/kg

[1]

Inhalation LC50 (Rat)

> 5.7 mg/L (4 hours)

[1]

Zinc Chloride
ACGIH TLV-TWA 1 mg/m3 [2]
OSHA PEL-TWA 1 mg/m3 [2]

Zinc Sulfate

Oral LD50

> 300 < 2000 mg/kg of body

weight (Category 4)

[3]

Disposal Procedures for ZINC4497834

Solid waste containing ZINC4497834 must be managed as dangerous waste.

Step-by-Step Disposal Protocol:

o Waste Collection:

o Collect waste ZINC4497834 in a sealable and compatible waste container.

o Ensure the container is in good condition and properly labeled.

o Labeling:

o Attach a "Dangerous Waste" or "Hazardous Waste" label to the container as soon as the

first portion of waste is added.
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o The label must clearly identify the contents, including the name "ZINC4497834 (Zinc
10,10-dimethylundecanoate)".

e Storage:
o Store the waste container in a designated, well-ventilated waste accumulation area.

o Keep the container away from incompatible materials such as strong oxidizing agents,
acids, and bases.[4]

» Disposal Request:

o When the container is full or no longer in use, complete a chemical collection request form
as per your institution's Environmental Health and Safety (EHS) guidelines.

o Arrange for pickup by authorized hazardous waste personnel.
Empty Containers:

o Empty containers that held ZINC4497834 must also be managed as dangerous waste and
disposed of through the chemical waste program.[4]

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the disposal of solid chemical waste
in a laboratory setting.
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Caption: General workflow for the disposal of solid laboratory chemical waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15566663?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylundecanoate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566663#zinc4497834-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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